2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide

• Molecular Formula: C25H23N3O2S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 2-[[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C25H23N3O2S/c1-16-6-10-18(11-7-16)27-23(29)15-31-25-21(14-26)24(20-4-3-5-22(20)28-25)17-8-12-19(30-2)13-9-17/h6-13H,3-5,15H2,1-2H3,(H,27,29)
• InChI Key: IICDMQRKYHGZPW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(CCC3)C(=C2C#N)C4=CC=C(C=C4)OC

Description

2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide in lab experiments is its potency as an inhibitor of HDACs and BRDs. This makes it a valuable tool for studying the role of these enzymes in various cellular processes. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that high concentrations of this compound can be toxic to cells, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide. One area of interest is its potential as a therapeutic agent for the treatment of cancer and other diseases. Further studies are needed to determine the optimal dosage and delivery method for this compound. Another potential future direction is the development of more potent and selective inhibitors of HDACs and BRDs based on the structure of this compound. Additionally, studies are needed to determine the long-term effects of this compound on cellular processes and its potential for toxicity in vivo.
In conclusion, 2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide is a chemical compound that has potential applications in medical research. Its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments have been studied. Further research is needed to determine its potential as a therapeutic agent and to develop more potent and selective inhibitors based on its structure.

Synthesis Methods

The synthesis of 2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide involves the reaction of 2-chloro-N-(4-methylphenyl)acetamide with 3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridine-2-thiol in the presence of a base. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at an elevated temperature. The product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide has been studied for its potential applications in medical research. One of the main areas of interest is its mechanism of action. Studies have shown that this compound acts as a potent inhibitor of certain enzymes such as histone deacetylases (HDACs) and bromodomain-containing proteins (BRDs). These enzymes are involved in various cellular processes such as gene expression, cell cycle regulation, and DNA repair. Inhibition of these enzymes has been shown to have therapeutic potential in the treatment of various diseases such as cancer, neurodegenerative disorders, and inflammatory diseases.
Biochemical and Physiological Effects:
Studies have also shown that 2-{[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide has several biochemical and physiological effects. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to reduce inflammation and oxidative stress in various cell types. Additionally, this compound has been shown to improve cognitive function in animal models of neurodegenerative diseases.